3-[5-(3-bromophenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(3-bromophenyl)-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H8BrN3O/c14-11-5-1-3-9(7-11)13-16-12(17-18-13)10-4-2-6-15-8-10/h1-8H
• InChI Key: GWAJPCSPGNVNOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NC(=NO2)C3=CN=CC=C3
• Molecular Formula: C13H8BrN3O
• Molecular Weight: 302.13 g/mol

Description

3-[5-(3-bromophenyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has unique properties that make it a valuable tool for investigating various biological and biochemical processes.

Mechanism of Action

The mechanism of action of 3-[5-(3-bromophenyl)-1,2,4-oxadiazol-3-yl]pyridine involves its interaction with specific biological molecules, such as enzymes and proteins. It can act as a competitive inhibitor of certain enzymes, blocking their activity and altering biological processes. Additionally, it can bind to specific proteins and alter their function, leading to changes in cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[5-(3-bromophenyl)-1,2,4-oxadiazol-3-yl]pyridine depend on the specific biological molecule it interacts with. It has been shown to inhibit certain enzymes, leading to changes in metabolic pathways and cellular processes. It can also bind to specific proteins and alter their function, leading to changes in cellular signaling pathways and gene expression.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[5-(3-bromophenyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its unique fluorescence properties, which make it a valuable tool for imaging biological structures and processes. Additionally, its ability to inhibit certain enzymes and bind to specific proteins makes it a useful tool for studying biological processes. However, one limitation is that it may not be suitable for all experiments, as its interactions with specific biological molecules may interfere with other experimental outcomes.

Future Directions

There are several future directions for the use of 3-[5-(3-bromophenyl)-1,2,4-oxadiazol-3-yl]pyridine in scientific research. One potential application is in drug discovery, as it has been shown to inhibit certain enzymes and may be a potential drug target for various diseases. Additionally, it may be used in the development of new imaging techniques for studying biological processes. Further research is needed to fully understand its potential applications and limitations in scientific research.

Scientific Research Applications

3-[5-(3-bromophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been used in various scientific research applications, including fluorescence imaging, protein labeling, and enzyme inhibition studies. This compound has unique fluorescence properties that make it a valuable tool for imaging biological structures and processes. It can also be used to label proteins and study protein-protein interactions. Additionally, it has been shown to inhibit certain enzymes, making it a potential drug target for various diseases.

Synthesis routes and methods

Procedure details

The title compound was prepared according to the procedure of Example 1 using N′-hydroxynicotinimidamide (Aldrich) and 3-bromobenzoyl chloride (Aldrich). 1H NMR (300 MHz, DMSO-d6) δ 7.60-7.71 (m, 2 H), 7.98 (ddd, J=8.1, 2.0, 1.0 Hz, 1 H), 8.22 (ddd, J=7.4, 1.6, 1.3 Hz, 1 H), 8.35 (t, J=1.8 Hz, 1 H), 8.46 (dt, J=7.9, 2.0 Hz, 1 H), 8.83 (dd, J=4.8, 1.6 Hz, 1 H), 9.27 (dd, J=2.4, 0.8 Hz, 1 H) ppm; MS (DCI/NH3) m/z 302 (M+H)+, 304 (M+H)+.